2-(1,3-benzoxazol-2-ylamino)-5-benzyl-4,6-pyrimidinediol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the condensation of appropriate precursors, such as amino-heterocycles with reactive intermediates. For example, the synthesis of 2,3-(ring-fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives from ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate and amino-heterocycles demonstrates a typical approach to constructing pyrimidine frameworks with functional groups that can further modify the compound's properties (Kanno et al., 1991).
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives, including the compound , can be analyzed using X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy. The crystal structure and DFT studies of related compounds reveal detailed information about molecular conformation, intramolecular interactions, and electronic structure, which are essential for understanding the chemical behavior of these compounds (Murugavel et al., 2014).
Chemical Reactions and Properties
Pyrimidine derivatives undergo a variety of chemical reactions, including condensation, cyclization, and substitution reactions, which allow for the modification of the pyrimidine core and the introduction of new functional groups. These reactions are fundamental for the synthesis of complex molecules with potential biological activity. The reactivity of these compounds towards different reagents can lead to the formation of diverse heterocyclic systems, demonstrating their versatility as synthetic intermediates (Toplak et al., 1999).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylamino)-5-benzyl-4-hydroxy-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O3/c23-15-12(10-11-6-2-1-3-7-11)16(24)21-17(20-15)22-18-19-13-8-4-5-9-14(13)25-18/h1-9H,10H2,(H3,19,20,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UESXWRALLWIDID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=C(N=C(NC2=O)NC3=NC4=CC=CC=C4O3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzoxazol-2-ylamino)-5-benzylpyrimidine-4,6-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.